Cas no 646033-81-0 (Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris-)
646033-81-0 structure
Product Name:Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris-
CAS No:646033-81-0
MF:C36H27N3S3
MW:597.814684152603
CID:422422
Update Time:2024-01-29
Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- Chemical and Physical Properties
Names and Identifiers
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- Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris-
- Thiazole, 2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- (9CI)
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- Inchi: 1S/C36H27N3S3/c1-22-4-10-25(11-5-22)28-29(26-12-6-23(2)7-13-26)32(35-38-17-20-41-35)33(36-39-18-21-42-36)30(27-14-8-24(3)9-15-27)31(28)34-37-16-19-40-34/h4-21H,1-3H3
- InChI Key: GGSZMFLCROJJGL-UHFFFAOYSA-N
- SMILES: C1(C2=C(C3=NC=CS3)C(C3=CC=C(C)C=C3)=C(C3=NC=CS3)C(C3=NC=CS3)=C2C2=CC=C(C)C=C2)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 597.13701
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Boiling Point: 786.5±70.0 °C(Predicted)
- PSA: 38.67
- pka: 1.40±0.10(Predicted)
Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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